![molecular formula C13H13N5O B3080065 5-(Piperazin-1-yl)-2-(pyridin-3-yl)oxazole-4-carbonitrile CAS No. 1081136-96-0](/img/structure/B3080065.png)
5-(Piperazin-1-yl)-2-(pyridin-3-yl)oxazole-4-carbonitrile
Overview
Description
5-(Piperazin-1-yl)-2-(pyridin-3-yl)oxazole-4-carbonitrile is a chemical compound that has shown potential in various scientific research applications. This compound has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 5-(Piperazin-1-yl)-2-(pyridin-3-yl)oxazole-4-carbonitrile is not fully understood. However, it has been shown to inhibit the activity of various enzymes such as PDE5, PDE6, and PDE10A. This inhibition leads to an increase in the levels of cyclic guanosine monophosphate (cGMP) and cyclic adenosine monophosphate (cAMP) which play important roles in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of cGMP and cAMP which play important roles in various physiological processes such as smooth muscle relaxation, platelet aggregation, and neurotransmitter release. It has also been shown to exhibit anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(Piperazin-1-yl)-2-(pyridin-3-yl)oxazole-4-carbonitrile in lab experiments is its potent inhibitory activity against various enzymes such as PDE5, PDE6, and PDE10A. This makes it a potential candidate for the treatment of various diseases. However, one of the main limitations of using this compound in lab experiments is its high cost and limited availability.
Future Directions
There are several future directions for the study of 5-(Piperazin-1-yl)-2-(pyridin-3-yl)oxazole-4-carbonitrile. One of the main directions is the study of its potential as a treatment for various diseases such as erectile dysfunction, pulmonary hypertension, and schizophrenia. Another direction is the study of its mechanism of action and the identification of its molecular targets. Additionally, the development of more efficient and cost-effective synthesis methods for this compound is also an area of interest for future research.
Scientific Research Applications
5-(Piperazin-1-yl)-2-(pyridin-3-yl)oxazole-4-carbonitrile has been studied extensively for its scientific research applications. One of the main applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against various enzymes such as PDE5, PDE6, and PDE10A. This makes it a potential candidate for the treatment of various diseases such as erectile dysfunction, pulmonary hypertension, and schizophrenia.
properties
IUPAC Name |
5-piperazin-1-yl-2-pyridin-3-yl-1,3-oxazole-4-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5O/c14-8-11-13(18-6-4-15-5-7-18)19-12(17-11)10-2-1-3-16-9-10/h1-3,9,15H,4-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRDWLUYLFHKIBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=C(N=C(O2)C3=CN=CC=C3)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.